Cas no 870621-09-3 (Benzoic acid, 4-[(E)-(phenylmethylene)amino]-, ethyl ester)

• Product name: Benzoic acid, 4-[(E)-(phenylmethylene)amino]-, ethyl ester
• CAS No: 870621-09-3
• MF: C₁₆H₁₅NO₂
• MW: 253.296
• CID: 4267969
• PubChem ID: 96955

Benzoic acid, 4-[(E)-(phenylmethylene)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(E)-(phenylmethylene)amino]-, ethyl ester
• (E)-Ethyl 4-(benzylideneamino)benzoate
• NSC-95583
• Benzoic acid, 4-((phenylmethylene)amino)-, ethyl ester
• 4-Benzylideneaminobenzoic acid ethyl ester
• NSC95583
• NS00037291
• 4-(benzylidene-amino)-benzoic acid ethyl ester
• 7182-99-2
• N-Benzylidene-p-ethoxycarbonylaniline
• ETHYL 4-[(PHENYLMETHYLENE)AMINO]BENZOATE
• Ethyl p-(N-benzylideneamino)benzoate
• 870621-09-3
• Benzoic acid, p-(benzylideneamino)-, ethyl ester
• NSC 95583
• DTXCID4047127
• (E)-Ethyl4-(benzylideneamino)benzoate
• Benzoic acid, 4-[(phenylmethylene)amino]-, ethyl ester
• Ethyl 4-((phenylmethylene)amino)benzoate
• SCHEMBL2532833
• EINECS 230-549-3
• 3UZ3E7VFE8
• NCIOpen2_006489
• DTXSID6064587

• Inchi： InChI=1S/C16H15NO2/c1-2-19-16(18)14-8-10-15(11-9-14)17-12-13-6-4-3-5-7-13/h3-12H,2H2,1H3
• InChI Key： UEDPIABBBXACGR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 253.110278721Da
• Monoisotopic Mass: 253.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.7Ų